Cas no 2375438-04-1 (3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine
• CAS No: 2375438-04-1
• MF: C₂₂H₂₅N
• MW: 303.44060587883
• CID: 5301231
• Update Time: 2026-03-10

3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentan-1-amine, N,N-bis(phenylmethyl)-3-(2-propen-1-yl)-
• 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C22H25N/c1-2-13-21-16-22(17-21,18-21)23(14-19-9-5-3-6-10-19)15-20-11-7-4-8-12-20/h2-12H,1,13-18H2
• InChI Key： YJGCRKANNWIXJW-UHFFFAOYSA-N
• SMILES： C12(N(CC3=CC=CC=C3)CC3=CC=CC=C3)CC(CC=C)(C1)C2

Additional information on 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine

Exploring the Unique Properties and Applications of 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine (CAS No. 2375438-04-1)

The compound 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine (CAS No. 2375438-04-1) is a fascinating and structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its distinctive bicyclo[1.1.1]pentane core and functionalized amine group, this compound serves as a valuable building block for the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

One of the most intriguing aspects of 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine is its rigid, three-dimensional structure. The bicyclo[1.1.1]pentane scaffold is known for its high strain energy and compact geometry, which can impart unique physicochemical properties to derivatives. This makes the compound an attractive candidate for exploring novel bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern drug development.

The presence of the allyl and dibenzyl groups in 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine further enhances its versatility. These functional groups provide multiple sites for chemical modifications, enabling the creation of diverse derivatives. In the context of medicinal chemistry, such flexibility is highly desirable for optimizing drug candidates' potency, selectivity, and pharmacokinetic properties. The compound's amine functionality also makes it a valuable precursor for synthesizing chiral auxiliaries and ligands used in asymmetric catalysis.

Beyond pharmaceuticals, 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine has potential applications in material science. Its rigid structure and functional groups could be exploited to design novel polymers or supramolecular assemblies with tailored properties. Researchers are particularly interested in its ability to act as a cross-linking agent or a molecular spacer in advanced materials. The growing demand for high-performance materials in electronics, coatings, and adhesives has spurred interest in such innovative building blocks.

The synthesis of 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the construction of the bicyclo[1.1.1]pentane core, followed by functionalization with the allyl and dibenzyl groups. Recent advances in flow chemistry and catalysis have improved the efficiency and scalability of these synthetic routes, making the compound more accessible for research and industrial applications.

In the realm of drug discovery, 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine is being explored as a bioisostere for traditional aromatic rings. This approach aligns with the current trend of designing three-dimensional drug-like molecules to overcome limitations associated with flat, aromatic structures. The compound's ability to mimic certain pharmacophores while offering improved metabolic stability and solubility is a subject of active investigation.

The market for specialized chemical intermediates like 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine is expanding, driven by the pharmaceutical industry's need for innovative scaffolds. As combinatorial chemistry and high-throughput screening methods advance, the demand for structurally diverse building blocks continues to grow. This compound, with its unique features, is well-positioned to meet these emerging needs.

From a sustainability perspective, researchers are also investigating greener synthetic routes for 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine and its derivatives. The principles of green chemistry, such as atom economy and reduced waste generation, are being applied to its production processes. This aligns with the broader industry shift toward environmentally friendly manufacturing practices.

In conclusion, 3-allyl-N,N-dibenzyl-bicyclo[1.1.1]pentan-1-amine (CAS No. 2375438-04-1) represents a compelling case study in modern chemical research. Its unique structural features, combined with versatile reactivity, make it a valuable tool for drug discovery, material science, and catalysis. As scientific understanding of this compound deepens and synthetic methodologies improve, we can expect to see even more innovative applications emerge in the coming years.